Cas no 766-91-6 ((diazomethyl)benzene)

• Product Name: (diazomethyl)benzene
• CAS No: 766-91-6
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 571573
• PubChem ID: 136601
• Update Time: 2025-05-24

(diazomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (diazomethyl)-
• diazomethylbenzene
• DIAZO-METHYL-BENZENE
• Benzene,(diazomethyl)
• Phenyldiazomethane
• (diazomethyl)benzene
• FT-0653613
• Phenyl diazomethane
• CRGRWBQSZSQVIE-UHFFFAOYSA-N
• InChI=1/C7H6N2/c8-9-6-7-4-2-1-3-5-7/h1-6
• SCHEMBL53708
• Benzene,(diazomethyl)-
• METHANE,DIAZO,PHENYL
• AKOS015917644
• EN300-1719763
• 766-91-6
• DTXSID80227415

• Inchi： 1S/C7H6N2/c8-9-6-7-4-2-1-3-5-7/h1-6H
• InChI Key： CRGRWBQSZSQVIE-UHFFFAOYSA-N
• SMILES： [N+](=CC1C=CC=CC=1)=[N-]

Computed Properties

• Exact Mass: 118.05300
• Monoisotopic Mass: 118.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 2A^2
• XLogP3: 1.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 37.39000
• LogP: 1.41636

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (diazomethyl)benzene

Chemical Profile of (Diazomethyl)benzene (CAS No. 766-91-6)

(Diazomethyl)benzene, chemically known as methyl diazoacetate, is a significant compound in the field of organic synthesis and pharmaceutical research. With a CAS number of 766-91-6, this compound has garnered considerable attention due to its versatile applications and structural properties. It belongs to the class of diazo compounds, which are widely recognized for their role as intermediates in the synthesis of various bioactive molecules.

The molecular structure of (Diazomethyl)benzene consists of a benzene ring substituted with a diazo group and a methyl ester. This unique configuration makes it a valuable reagent in the preparation of chiral compounds and in the development of novel pharmaceutical agents. The diazo group, characterized by its high reactivity, enables the compound to participate in various chemical transformations, including nucleophilic substitution and coupling reactions.

In recent years, (Diazomethyl)benzene has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its reactivity to develop innovative synthetic routes for complex molecules. For instance, it has been utilized in the construction of heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. The ability to introduce functional groups selectively has made this compound indispensable in the synthesis of drug candidates targeting various diseases.

One of the most notable applications of (Diazomethyl)benzene is in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their inhibition is often a key strategy in drug development. The compound's diazo group facilitates the formation of reactive intermediates that can be further functionalized to produce potent protease inhibitors. These inhibitors have shown promise in treating conditions such as cancer, inflammation, and infectious diseases.

Furthermore, (Diazomethyl)benzene has found utility in the field of materials science. Its ability to undergo polymerization reactions has been exploited to create novel polymers with tailored properties. These polymers exhibit enhanced stability and functionality, making them suitable for applications in coatings, adhesives, and advanced materials. The versatility of this compound underscores its importance across multiple scientific disciplines.

The latest research on (Diazomethyl)benzene has focused on optimizing its synthetic pathways and exploring new methodologies for its application. Advances in catalytic systems have enabled more efficient and environmentally friendly production methods. Additionally, computational studies have provided insights into the mechanistic aspects of its reactions, aiding chemists in designing more effective synthetic strategies.

In conclusion, (Diazomethyl)benzene (CAS No. 766-91-6) is a multifaceted compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research continues to evolve, the potential uses of this compound are expected to expand further, contributing to advancements across various scientific fields.